Cas no 133118-06-6 (FCLA Free Acid)

• Product Name: FCLA Free Acid
• CAS No: 133118-06-6
• MF: C₃₆H₂₇N₅O₇S
• MW: 673.693886995316
• MDL: MFCD32706441
• CID: 866743
• PubChem ID: 87563142
• Update Time: 2025-05-25

FCLA Free Acid Chemical and Physical Properties

Names and Identifiers

• 3,7-DIHYDRO-6-[4-[2-[N'-(5-FLUORESCEINYL)THIOUREIDO]ETHOXY]PHENYL]-2-METHYLIMIDAZO[1,2-A]PYRAZIN-3-ONE
• FCLA
• fcla free acid
• FCLA Free Acid [Chemiluminescence Reagent]
• 3,7-Dihydro-6-[4-[2-[N-(5-Fluoresceinyl)Thioureido]Ethoxy]Phenyl]-2-Methylimidazo[1,2-a]Pyrazin-3-One
• 2-(3-hydroxy-6-oxoxanthen-9-yl)-5-[2-[4-(2-methyl-3-oxo-7H-imidazo[1,2-a]pyrazin-6-yl)phenoxy]ethylcarbamothioylamino]benzoic acid
• 2-(6-Hydroxy-3-oxo-3H-xanthen-9-yl)-5-[({2-[4-(2-methyl-3-oxo-3,7-dihydroimidazo[1,2-a]pyrazin-6-yl)phenoxy]ethyl}carbamothioyl)amino]benzoic acid
• Thiourea, N-[2-[4-(3,7-dihydro-2-methyl-3-oxoimidazo[1,2-a]pyrazin-6-yl)phenoxy]ethyl]-N'-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)-
• FCLA Free Acid

• MDL： MFCD32706441
• Inchi： 1S/C36H27N5O7S/c1-19-33(44)41-18-29(38-17-32(41)39-19)20-2-7-24(8-3-20)46-13-12-37-35(49)40-21-4-9-26-25(14-21)34(45)48-36(26)27-10-5-22(42)15-30(27)47-31-16-23(43)6-11-28(31)36/h2-11,14-18,38,42-43H,12-13H2,1H3,(H2,37,40,49)
• InChI Key： VFGLEFKXYZEOMI-UHFFFAOYSA-N
• SMILES： N(CCOC1=CC=C(C2=CN3C(=O)C(C)=NC3=CN2)C=C1)C(NC1C=CC2C3(C4=C(C=C(O)C=C4)OC4=C3C=CC(O)=C4)OC(=O)C=2C=1)=S

Computed Properties

• Exact Mass: 675.17900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 114
• XLogP3: 3.4
• Topological Polar Surface Area: 200

Experimental Properties

• Color/Form: Not determined
• Density: 1.6±0.1 g/cm3
• Boiling Point: 891.2±75.0 °C at 760 mmHg
• Flash Point: 492.8±37.1 °C
• Refractive Index: 1.742
• PSA: 207.73000
• LogP: 6.22260
• Solubility: Not determined
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• pka: 9.33±0.20(Predicted)

FCLA Free Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on FCLA Free Acid

Professional Introduction to Compound with CAS No. 133118-06-6 and Product Name: FCLA Free Acid

The compound with the CAS number 133118-06-6 and the product name FCLA Free Acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical properties and its potential applications in drug development. As a specialized derivative, FCLA Free Acid is not only a subject of academic interest but also holds promise for clinical trials and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit high specificity and efficacy. The FCLA Free Acid stands out in this context due to its molecular structure, which is meticulously designed to interact with biological targets in a precise manner. This compound’s chemical composition, characterized by its complex functional groups, allows it to exhibit a range of pharmacological activities that make it an attractive candidate for further research.

One of the most compelling aspects of FCLA Free Acid is its role in the development of targeted therapies. The compound’s ability to modulate specific biological pathways has been a focal point for researchers aiming to develop treatments for various diseases. For instance, studies have shown that FCLA Free Acid can interact with enzymes and receptors in a way that inhibits the progression of certain pathological conditions. This interaction is critical for understanding how the compound might be utilized in therapeutic settings.

The synthesis of FCLA Free Acid involves sophisticated chemical methodologies that highlight the advancements in synthetic organic chemistry. The process requires precise control over reaction conditions, ensuring that the desired product is obtained with high yield and purity. This level of precision is essential for pharmaceutical applications, where impurities can significantly impact the efficacy and safety of a drug.

Recent research has also explored the pharmacokinetic properties of FCLA Free Acid, providing insights into how the compound behaves within the human body. These studies have been crucial in determining optimal dosing regimens and understanding potential side effects. The pharmacokinetic profile of FCLA Free Acid suggests that it has a favorable balance between bioavailability and metabolic stability, making it a promising candidate for clinical translation.

The therapeutic potential of FCLA Free Acid extends beyond its primary mode of action. Researchers have identified secondary effects that could contribute to its overall efficacy. For example, studies indicate that FCLA Free Acid can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity is a desirable trait in oncology treatments and underscores the compound’s versatility.

Advances in computational chemistry have further enhanced the understanding of FCLA Free Acid’s interactions at the molecular level. Molecular modeling techniques have allowed researchers to predict how the compound binds to its targets, providing valuable insights into its mechanism of action. These predictions have been validated through experimental studies, reinforcing the reliability of computational approaches in drug discovery.

The regulatory landscape for novel compounds like FCLA Free Acid is stringent but well-established, ensuring that only safe and effective drugs reach the market. Regulatory agencies require comprehensive data on a compound’s safety and efficacy before approving it for clinical use. The rigorous testing process has been instrumental in advancing our understanding of FCLA Free Acid, from preclinical studies to ongoing clinical trials.

One notable area where FCLA Free Acid has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and compounds that can modulate inflammatory responses are highly sought after. Studies have demonstrated that FCLA Free Acid can inhibit key inflammatory pathways, potentially offering relief for patients suffering from conditions like rheumatoid arthritis and inflammatory bowel disease.

The future prospects for FCLA Free Acid are bright, with ongoing research aimed at expanding its therapeutic applications. Researchers are exploring new synthetic routes to improve yield and reduce costs, making it more accessible for large-scale production. Additionally, efforts are underway to develop derivatives of FCLA Free Acid that may enhance its pharmacological properties further.

In conclusion, the compound with CAS number 133118-06-6, known as FCLA Free Acid, represents a significant advancement in pharmaceutical chemistry. Its unique properties and potential applications make it a subject of intense research interest. As our understanding of this compound continues to grow, so too does its potential to contribute to innovative treatments for various diseases.